Cas no 2961-68-4 (Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1))
2961-68-4 structure
Product Name:Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1)
CAS No:2961-68-4
MF:C7H2Br2KNO
MW:315.003180980682
CID:256009
PubChem ID:23691011
Update Time:2025-04-19
Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1)
- potassium,2,6-dibromo-4-cyanophenolate
- 3,5-Dibromo-4-hydroxybenzonitrile potassium salt
- BENZONITRILE,3,5-DIBROMO-4-HYDROXY-,POTASSIUM SALT
- Bromoxynil potassium
- Bromoxynil potassium salt
- EINECS 220-998-3
- Potassium 3,5-dibromo-4-hydroxyphenylcyanide
- BENZONITRILE, 3,5-DIBROMO-4-HYDROXY-, POTASSIUM SALT
- UNII-4G6L4W0LSO
- 3,5-Dibromo-4-hydroxybenzonitrile potassium salt (1:1)
- 4G6L4W0LSO
- potassium;2,6-dibromo-4-cyanophenolate
- Bromoxynil-potassium [ISO]
- 3,5-DIBROMO-4-HYDROXYBENZONITRILE, POTASSIUM SALT
- Q27259558
- 2961-68-4
- potassium;2, 6-dibromo-4-cyanophenolate
- potassium 2,6-dibromo-4-cyanophenolate
- BENZONITRILE, 3,5-DIBROMO-4-HYDROXY-, POTASSIUM SALT (1:1)
- Bromoxynil-potassium
- Potassium, (2,6-dibromo-4-cyanophenoxy)-
- SCHEMBL22031666
-
- Inchi: 1S/C7H3Br2NO.K/c8-5-1-4(3-10)2-6(9)7(5)11;/h1-2,11H;/q;+1/p-1
- InChI Key: HKSBGIRAPYUOPP-UHFFFAOYSA-M
- SMILES: BrC1C=C(C#N)C=C(C=1[O-])Br.[K+]
Computed Properties
- Exact Mass: 312.81400
- Monoisotopic Mass: 312.81402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.8Ų
Experimental Properties
- PSA: 46.85000
- LogP: 3.22708
Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1) Security Information
- Hazardous Material transportation number:UN 2588
- HazardClass:6.1(b)
- PackingGroup:II
- Safety Term:6.1(b)
- Packing Group:II
- Packing Group:II
- Hazard Level:6.1(b)
Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1) Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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